molecular formula C19H24ClN5O2 B2376797 3-chloro-N-(3-cyclopropyl-1-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-1H-pyrazol-5-yl)-2,2-dimethylpropanamide CAS No. 1207017-58-0

3-chloro-N-(3-cyclopropyl-1-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-1H-pyrazol-5-yl)-2,2-dimethylpropanamide

Cat. No. B2376797
CAS RN: 1207017-58-0
M. Wt: 389.88
InChI Key: DKZKYUGNUVBWTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-chloro-N-(3-cyclopropyl-1-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-1H-pyrazol-5-yl)-2,2-dimethylpropanamide is a useful research compound. Its molecular formula is C19H24ClN5O2 and its molecular weight is 389.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cyclization Reactions

Compounds similar to the one are often involved in cyclization reactions. For instance, cyclization of cyanamides with methyl anthranilates and other reactants leads to various derivatives, including quinazolinone derivatives. This type of reaction is fundamental in synthesizing heterocyclic compounds, which have diverse applications in medicinal chemistry and drug design (Shikhaliev et al., 2008).

Synthesis of Novel Derivatives

The synthesis of novel 4(3H)-quinazolinone derivatives, as outlined in the work by Farag et al. (2012), showcases the potential for creating new compounds with significant biological activities. These derivatives are synthesized from similar structures, suggesting that the compound could also serve as a precursor or intermediate in synthesizing new bioactive molecules (Farag et al., 2012).

Heterocyclic Synthesis

The compound can potentially be used in the synthesis of heterocycles with a cyclopropyl substituent. Reactions involving similar structures lead to the formation of diverse heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals (Pokhodylo et al., 2010).

Precursors for Heteroaromatic Compounds

Compounds with similar structures serve as precursors for synthesizing a variety of heteroaromatic compounds, including triazines, pyrimidines, and quinazolines. This indicates the potential application of the compound in synthesizing complex heteroaromatic structures with diverse applications (Boyd et al., 1984).

properties

IUPAC Name

3-chloro-N-[5-cyclopropyl-2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-yl)pyrazol-3-yl]-2,2-dimethylpropanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24ClN5O2/c1-19(2,10-20)17(27)22-15-9-14(11-7-8-11)24-25(15)18-21-13-6-4-3-5-12(13)16(26)23-18/h9,11H,3-8,10H2,1-2H3,(H,22,27)(H,21,23,26)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DKZKYUGNUVBWTA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(CCl)C(=O)NC1=CC(=NN1C2=NC3=C(CCCC3)C(=O)N2)C4CC4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24ClN5O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.